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Compound of Interest

Compound Name: 4-Chloromorpholine

Cat. No.: B1360140

An In-depth Technical Guide to the Physical Properties of 4-Chloromorpholine

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of reagents is fundamental to experimental design and
successful synthesis. This guide provides a focused overview of the key physical properties of
4-Chloromorpholine, a heterocyclic organic compound utilized as an intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1]

Physical and Chemical Properties

4-Chloromorpholine (CAS No: 23328-69-0) is a heterocyclic organic compound characterized
by a morpholine ring with a chlorine atom substituted at the nitrogen position.[1] It typically
appears as a colorless to pale yellow liquid with an amine-like odor.[1] Its solubility in water and
various organic solvents makes it a versatile reagent in diverse chemical reactions.[1]

Quantitative Physical Data

The boiling point and density of 4-Chloromorpholine have been reported with some variation
in the literature, which is common and often dependent on experimental conditions such as
pressure and temperature. The available data is summarized below for clear comparison.
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Physical Property Value Conditions Source
Boiling Point 161.2 °C at 760 mmHg [2][3]
40.5-44.0 °C at 12 Torr [4]

Density 1.21 g/cm3 Not Specified [2]

1.58 g/cm3 at 25 °C [4]

Experimental Protocols

While specific experimental protocols for the determination of 4-Chloromorpholine's physical
properties are not detailed in the cited literature, standard methodologies are employed for
such measurements. The following represents a generalized workflow for determining the
boiling point and density of a liquid compound like 4-Chloromorpholine.

Workflow for Physical Property Determination
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Boiling Point Determination (Distillation) DA LA CERTIEE (02 e )

. Pycnometer Calibration:
Sample Preparation:
Purified 4-Chloromorpholine Measure mass of empty pycnometer,
then mass with distilled water at 25°C
Y Y
Apparatus Setup: Sample Measurement:
Distillation flask, condenser, Measure mass of pycnometer
thermometer, heating mantle filled with 4-Chloromorpholine at 25°C
\/ v
Heating & Observation: —
b Calculation:
Gradual heating, record temperature Density = (Mass_sample - Mass_empty) / Volume_pycnometer
at steady vapor-liquid equilibrium B — P —_empty. Py

\

Pressure Correction:
Normalize to standard pressure (760 mmHQ)
if measured under vacuum

Nucleophile (Nu-H)

4-Chloromorpholine e.g., R-OH, R-NH2

Nucleophilic

Substitution HCI Scavenger

Morpholine Derivative (Nu-Morpholine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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